![molecular formula C16H32 B1669408 Decylcyclohexane CAS No. 1795-16-0](/img/structure/B1669408.png)
Decylcyclohexane
Overview
Description
Cyclohexane, decyl-
Scientific Research Applications
Oxidation Studies and Hydrocarbon Analysis
- Decylcyclohexane, being a higher hydrocarbon, has been studied in the context of oxidation processes. Research conducted by Bales-Gueret et al. (1992) in a jet-stirred flow reactor revealed insights into the oxidation of hydrocarbons like n-decane and n-propylcyclohexane, highlighting the formation of various hydrocarbon intermediates under specific conditions (Bales-Gueret et al., 1992).
Synthetic Chemistry and Molecular Construction
- This compound derivatives have been explored for their potential in synthetic chemistry. For instance, cyclisation of certain cyclohexanone derivatives can yield bicyclo[4.4.0]decane structures, as shown by Amupitan et al. (1983). This process is significant for constructing complex molecular structures with potential applications in various chemical sectors (Amupitan et al., 1983).
Energy and Heat Transfer Optimization
- In the field of energy conversion and management, derivatives of this compound like propylcyclohexane have been examined. Aziz et al. (2018) studied the optimization of a high temperature organic Rankine cycle system, using hydrocarbons with high critical temperatures, such as propylcyclohexane, for effective energy utilization (Aziz et al., 2018).
Hydrocarbon Fuel Research
- The study of hydrocarbon compounds like this compound is critical in the development of fuel surrogates. Research by Yoon et al. (2018) on the supercritical injection behavior of liquid hydrocarbon compounds underlined the differences in behavior of compounds like decane and Methylcyclohexane, which share similarities with this compound. This research aids in understanding the behavior of fuel components under various conditions (Yoon et al., 2018).
Environmental Applications
- This compound and its derivatives have potential applications in environmental science. For example, the catalytic dechlorination of polychlorinated biphenyls, a significant environmental pollutant, can be achieved using hydrocarbons like phenylcyclohexane, a compound related to this compound (Ukisu et al., 1996).
Properties
IUPAC Name |
decylcyclohexane | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H32/c1-2-3-4-5-6-7-8-10-13-16-14-11-9-12-15-16/h16H,2-15H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
STWFZICHPLEOIC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCCCC1CCCCC1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H32 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID8061973 | |
Record name | Decylcyclohexane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID8061973 | |
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Molecular Weight |
224.42 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Vapor Pressure |
0.00103 [mmHg] | |
Record name | Decylcyclohexane | |
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CAS No. |
1795-16-0 | |
Record name | Decylcyclohexane | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1795-16-0 | |
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Record name | Decylcyclohexane | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001795160 | |
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Record name | Decylcyclohexane | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=74192 | |
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Record name | Cyclohexane, decyl- | |
Source | EPA Chemicals under the TSCA | |
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Record name | Decylcyclohexane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID8061973 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Decylcyclohexane | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.015.703 | |
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Record name | DECYLCYCLOHEXANE | |
Source | FDA Global Substance Registration System (GSRS) | |
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Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What is the structural characterization of decylcyclohexane?
A1: this compound is a hydrocarbon with the molecular formula C16H32 and a molecular weight of 224.43 g/mol. [] While specific spectroscopic data isn't detailed in the provided abstracts, its structural characterization would involve techniques like Nuclear Magnetic Resonance (NMR) and Infrared Spectroscopy (IR) to confirm the presence of specific functional groups and their arrangement. []
Q2: What is known about the melting behavior of this compound under pressure?
A2: Research indicates that the melting temperature of this compound increases with increasing pressure. This behavior was observed in studies examining the melting points of various n-alkylcyclohexanes, including this compound, under pressures up to 100 MPa. [] This information is particularly relevant for understanding the compound's behavior in high-pressure environments.
Q3: Are there any studies on the surface properties of this compound?
A3: Yes, research has investigated the surface tension and thermodynamic properties of this compound in its liquid state. [] These properties are essential for understanding the behavior of this compound in applications where surface interactions are important, such as in emulsions or coatings.
Q4: Has this compound been investigated as a component in surrogate fuel mixtures?
A4: Yes, due to its low vapor pressure, this compound poses challenges for direct gas phase combustion studies. Researchers have explored using a mixture of 53% n-butylcyclohexane and 47% n-heptane to mimic the hydrogen/carbon ratio of this compound in ignition delay time experiments. [] This approach allows for the investigation of combustion characteristics relevant to this compound as a potential fuel component.
Q5: What is the significance of this compound's interaction with Arthrobacter RAG-1?
A5: Studies on Arthrobacter RAG-1, a bacterium known to produce an emulsifying factor (EF-RAG), reveal a specific interaction with this compound. While EF-RAG alone doesn't effectively emulsify pure aliphatic or aromatic hydrocarbons, it effectively emulsifies binary mixtures containing both, such as those with this compound and an aromatic hydrocarbon like heptylbenzene. [] This finding suggests a synergistic effect and highlights the importance of molecular structure for EF-RAG's emulsifying activity, potentially relevant for bioremediation applications.
Q6: Are there any known applications of this compound in material science?
A7: While specific applications weren't detailed in the provided abstracts, research on the physical properties of this compound, [] suggests potential applications where its specific characteristics, such as surface tension and thermodynamic properties, could be beneficial. Further research may explore its use in areas like specialty lubricants, surfactants, or specific formulations requiring its unique properties.
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